Cas no 176242-19-6 (3H-Pyrrolizin-3-one,hexahydro-1-methoxy-,(1S-trans)-(9CI))

• Product Name: 3H-Pyrrolizin-3-one,hexahydro-1-methoxy-,(1S-trans)-(9CI)
• CAS No: 176242-19-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 112292
• PubChem ID: 10986479
• Update Time: 2024-02-29

3H-Pyrrolizin-3-one,hexahydro-1-methoxy-,(1S-trans)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolizin-3-one,hexahydro-1-methoxy-, (1S,7aS)-
• 3H-Pyrrolizin-3-one,hexahydro-1-methoxy-,(1S-trans)-(9CI)
• 3H-Pyrrolizin-3-one, hexahydro-1-methoxy-, (1S,7aS)-

• Inchi： 1S/C8H13NO2/c1-11-7-5-8(10)9-4-2-3-6(7)9/h6-7H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key： RKVWCHREQIFPNG-BQBZGAKWSA-N
• SMILES： N12C(=O)C[C@H](OC)[C@]1([H])CCC2

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidinones